N-[2-(2,5-dimethylphenoxy)ethyl]-1-butanamine

• IUPAC Name: N-[2-(2,5-dimethylphenoxy)ethyl]butan-1-amine
• InChI: InChI=1S/C14H23NO/c1-4-5-8-15-9-10-16-14-11-12(2)6-7-13(14)3/h6-7,11,15H,4-5,8-10H2,1-3H3
• InChI Key: MYUPGADJNIIIFE-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCOC1=C(C=CC(=C1)C)C
• Molecular Formula: C14H23NO
• Molecular Weight: 221.34 g/mol

Description

N-[2-(2,5-dimethylphenoxy)ethyl]-1-butanamine is a chemical compound that is also known as 2C-D. It belongs to the phenethylamine class of compounds and is a derivative of the psychedelic drug 2C-B. The compound has been studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of N-[2-(2,5-dimethylphenoxy)ethyl]-1-butanamine is not fully understood. However, it is believed to act as a partial agonist at serotonin receptors, particularly the 5-HT2A receptor. It may also have activity at other receptor types, including dopamine and norepinephrine receptors.
Biochemical and Physiological Effects:
N-[2-(2,5-dimethylphenoxy)ethyl]-1-butanamine has been shown to have a range of biochemical and physiological effects. It has been shown to increase levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. It has also been shown to increase heart rate and blood pressure, as well as cause changes in body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2,5-dimethylphenoxy)ethyl]-1-butanamine in lab experiments is its potential to alter perception, mood, and cognition. This makes it a useful tool for studying the effects of neurotransmitters on behavior and cognition. However, one limitation is that the compound may have potential side effects on the cardiovascular system, which could complicate experiments.

Future Directions

There are several future directions for research on N-[2-(2,5-dimethylphenoxy)ethyl]-1-butanamine. One area of interest is its potential use in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is its potential use as a tool for studying the mechanisms of action of neurotransmitters in the brain. Additionally, further research is needed to fully understand the potential side effects of the compound and to develop safer synthesis methods.

Synthesis Methods

The synthesis method for N-[2-(2,5-dimethylphenoxy)ethyl]-1-butanamine involves the reaction of 2,5-dimethoxybenzaldehyde with n-butylamine in the presence of a reducing agent. The resulting product is then purified through a series of chemical reactions and chromatographic separations.

Scientific Research Applications

N-[2-(2,5-dimethylphenoxy)ethyl]-1-butanamine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a range of effects on the central nervous system, including alterations in perception, mood, and cognition.